112-31-2(Decanal),Decanal,Decanai

Decanal Properties

Names and Identifiers

- Decyl aldehyde
- Decanal
- Capric aldehyde~Decyl aldehyde
- Natural Decanal(C-10)
- Decylaldehyde Solution
- 1-decyl aldehyde
- Aldehyde C10
- ALDEHYDE C-10, NATURAL
- BENZOTHIAZOLE-2-YL-ACETONITRILE
- CAPRALDEHYDE
- CAPRIC ALDEHYDE
- Caprinaldehyde
- Caprinaldehyde,Decyl aldehyde
- Decanaldehyde
- Me(CH2)7CH2CHO
- n-Decaldehyde
- n-Decyl aldehyde
- Decanai
- FEMA 2362
- 1-DECANAL
- N-DECANAL
- Decaldehyde
- c-10aldehyde
- ALDEHYDE C-10
- DECANAL
- DECANALDEHYDE
- n-Decanal
- Capraldehyde
- 112-31-2
- +Expand
- MDL： MFCD00007031
- InChIKey： KSMVZQYAVGTKIV-UHFFFAOYSA-N
- Inchi： 1S/C10H20O/c1-2-3-4-5-6-7-8-9-10-11/h10H,2-9H2,1H3
- SMILES： CCCCCCCCCC=O
- BRN： 1362530

Computed Properties

Exact Mass: 156.15100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 8
Monoisotopic Mass: 156.151
Heavy Atom Count: 11
Complexity: 78.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 3.32600
PSA: 17.07000
Refractive Index: n20/D 1.428(lit.)
n20/D 1.429
Water Partition Coefficient: Insoluble
Boiling Point: 208°C(lit.)
Melting Point: -5°C(lit.)
Vapor Pressure: ~0.15 mmHg ( 20 °C)
Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
FEMA: 2362
Color/Form: Colorless to yellowish liquid, with strong aldehyde aroma, sweet orange and orange aroma when diluted, and oil smell.
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
Solubility: Insoluble in water and glycerol, soluble in fatty oil, volatile oil, mineral oil and 80% alcohol.
Sensitiveness: Air Sensitive
Density: 0.83 g/mL at 20 °C
0.83 g/mL at 25 °C(lit.)

Decanal Security Information

Symbol: GHS07
RTECS：HD6000000
WGK Germany：2
Safety Term：9
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：9
Dangerous goods sign： Xi
Hazardous Material transportation number：3082
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
PackingGroup：III
Risk Phrases： 36-52/53
Signal Word：Warning
TSCA：Yes
HazardClass：9
FLUKA BRAND F CODES：8-10-23

Decanal Customs Data

HS CODE：2912190090
Customs Data：

China Customs Code:
2912190090

Overview:

HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Decanal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB72504-10g	Decanal	112-31-2	97%	10g	$4.00	2024-04-20
abcr	AB115203-100 ml	Decanal, 96%; .	112-31-2	96%	100 ml	€59.10	2024-04-20
Apollo Scientific	OR6015-25g	Decanal	112-31-2	97%	25g	£36.00	2024-05-23
Chemenu	CM344059-500g	Decanal	112-31-2	95%+	500g	$158	2023-02-03
ChemScence	CS-W013286-500g	Decyl aldehyde	112-31-2		500g	$64.0	2021-09-02
Enamine	EN300-20146-0.05g	decanal	112-31-2	95%	0.05g	$19.0	2023-09-16
Fluorochem	223253-100g	Decyl aldehyde	112-31-2	95%	100g	￡15.00	2022-02-28
MedChemExpress	HY-W012570-500mg	Decyl aldehyde	112-31-2	99.93%	500mg	￥350
S e l l e c k ZHONG GUO	S5376-25ul	Decyl aldehyde	112-31-2	99.96%	25ul	¥794.66	2023-09-15
TargetMol Chemicals	T8086-100 mg	Decyl aldehyde	112-31-2	98%	100MG	￥ 150

Decanal Synthesis

Decanal Suppliers

GUANG DONG WENG JIANG HUA XUE SHI JI Co., Ltd.

Audited Supplier

(CAS:112-31-2)

MR./MRS.:LUO XUE YUN

Phone:13927875076

Email:3007432263@qq.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:112-31-2)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:112-31-2)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Shanghai Jixiang Biotechnology Co.,Ltd

Audited Supplier

(CAS:112-31-2)

MR./MRS.:ZHU JING LI

Phone:17651674962

Email:710378061@qq.com

SHEN ZHEN SHI ZHONG FA YUAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:112-31-2)

MR./MRS.:LIN XIAO JIE

Phone:18129803827

Email:3158423203@qq.com

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:112-31-2)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

Audited Supplier

(CAS:112-31-2)

MR./MRS.:CAI JING LI

Phone:18662931390

Email:507167383@qq.com

Decanal Related Literature

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Bastian Trepka,Julian Stiegeler,Ilona Wimmer,Mikhail Fonin,Sebastian Polarz Nanoscale 2018 10 19272
2. A La-doped Mg–Al mixed metal oxide supported copper catalyst with enhanced catalytic performance in transfer dehydrogenation of 1-decanol

Ming Zhang,Yajie Zhao,Qian Liu,Lan Yang,Guoli Fan,Feng Li Dalton Trans. 2016 45 1093
3. 445. The kinetics of the autoxidation of n-decanal. Part II. The velocity constants

H. R. Cooper,H. W. Melville J. Chem. Soc. 1951 1994
4. Development of multi-residue gas chromatography coupled with mass spectrometry methodologies for the measurement of 15 chemically different disinfection by-products (DBPs) of emerging concern in drinking water from two different Portuguese water treatment plants

Raquel S. Chaves,Joao E. Rodrigues,Miguel M. Santos,Maria J. Benoliel,Vitor V. Cardoso Anal. Methods 2022 14 4967
5. 444. The kinetics of the autoxidation of n-decanal. Part I. The mechanism of reaction

H. R. Cooper,H. W. Melville J. Chem. Soc. 1951 1984
6. Performance of palm fibers as stationary phase for capillary gas chromatographic separations

Tao Sun,Hong Chen,Xiaoguang Qiao,Lufang Ma,Shaoqiang Hu,Xianming Liu RSC Adv. 2018 8 34102
7. Preparation of polypyrrole composite solid-phase microextraction fiber coatings by sol–gel technique for the trace analysis of polar biological volatile organic compounds

Zhuomin Zhang,Li Zhu,Yunjian Ma,Yichun Huang,Gongke Li Analyst 2013 138 1156
8. Preparation of polypyrrole composite solid-phase microextraction fiber coatings by sol–gel technique for the trace analysis of polar biological volatile organic compounds

Zhuomin Zhang,Li Zhu,Yunjian Ma,Yichun Huang,Gongke Li Analyst 2013 138 1156
9. Solvent participation in radical chain reactions. Part 1.—Kinetic analysis

G. M. Burnett,L. D. Loan Trans. Faraday Soc. 1955 51 214
10. Synthesis of Guerbet ionic liquids and extractants as β-branched biosourceable hydrophobes

Giacomo Damilano,Koen Binnemans,Wim Dehaen Org. Biomol. Chem. 2019 17 9778

Cas no 112-31-2 (Decanal)

Decanal Properties

Names and Identifiers

Computed Properties

Experimental Properties

Decanal Security Information

Decanal Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Decanal Price

Decanal Synthesis

Decanal Suppliers

Decanal Related Literature

Related Categories

112-31-2 (Decanal) Related Products